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Compound of Interest

Compound Name: Sal003

Cat. No.: B1681387 Get Quote

Researchers and laboratory personnel must adhere to strict protocols for the disposal of

Sal003 to ensure environmental safety and regulatory compliance. Sal003, a cell-permeable

inhibitor of eIF2α dephosphorylation, is classified as hazardous to the aquatic environment with

long-lasting effects[1]. Proper disposal is critical to mitigate these risks.

Personal Protective Equipment (PPE) and Handling
Before beginning any disposal procedures, it is imperative to wear appropriate personal

protective equipment (PPE). This includes, but is not limited to, protective gloves, protective

clothing, eye protection, and face protection[1]. All handling of Sal003 should be conducted in a

well-ventilated area or outdoors to avoid inhalation of any dust or fumes[1]. In case of skin

contact, wash the affected area with plenty of soap and water. If inhaled, move to an area with

fresh air. For eye contact, rinse cautiously with water for several minutes, removing contact

lenses if present and easy to do so[1].

Disposal of Sal003 Waste
The primary directive for the disposal of Sal003 and its container is to act in accordance with all

applicable local, state, federal, and international regulations[1]. Under no circumstances should

Sal003 be disposed of in standard laboratory trash or flushed down the drain.

Step-by-Step Disposal Protocol:
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Segregation: All waste containing Sal003, including unused product, contaminated labware

(e.g., pipette tips, vials), and contaminated PPE, must be segregated from non-hazardous

waste.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and should

include the chemical name "Sal003" and its CAS Number: 1164470-53-4[1][2][3].

Containment: Use a designated, leak-proof, and sealed container for all Sal003 waste. The

container should be stored in a locked and well-ventilated area[1].

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and certified hazardous waste disposal company. These companies are

equipped to handle and process chemical waste in an environmentally responsible manner.

Decontamination of Labware
All non-disposable labware that has come into contact with Sal003 must be thoroughly

decontaminated. A recommended procedure is to rinse the labware multiple times with a

suitable solvent, such as DMSO, in which Sal003 is soluble[4]. The solvent rinsate must then

be collected and disposed of as hazardous waste.

Spill Management
In the event of a Sal003 spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.

Containment: Prevent the spill from spreading by using an inert absorbent material.

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a designated hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable solvent, collecting all cleaning

materials for disposal as hazardous waste.

Quantitative Data Summary
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Property Value Source

CAS Number 1164470-53-4 [1][2][3]

Molecular Formula C18H15Cl4N3OS [2][3]

Molecular Weight 463.21 g/mol [2]

GHS Hazard Statement
H410: Very toxic to aquatic life

with long lasting effects
[1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container in

accordance with local

regulation

[1]

Experimental Protocols
While specific experimental protocols for the use of Sal003 are varied, a common procedure for

preparing a stock solution involves dissolving the solid compound in Dimethyl sulfoxide

(DMSO)[4]. For example, a stock solution of 40 mM can be prepared and stored at -20°C[5].

When used in cell culture or animal studies, this stock solution is further diluted to the desired

working concentration. All materials used in these preparations, including the initial weighing

paper, pipette tips, and dilution tubes, must be considered contaminated and disposed of as

hazardous waste.
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Caption: Workflow for the proper disposal of Sal003 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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